5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate

• CAS No.: 131916-06-8
• Molecular Formula: C21H8F20O3S2
• Molecular Weight: 752.4 g/mol
• IUPAC Name: 5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate
• InChI: InChI=1S/C20H8F17S.CHF3O3S/c21-13(22,15(25,26)17(29,30)19(33,34)35)14(23,24)16(27,28)18(31,32)20(36,37)38-11-7-3-1-5-9(11)10-6-2-4-8-12(10)38;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
• InChI Key: JHKYMHIBBPKDHR-UHFFFAOYSA-M
• SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3[S+]2C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.C(F)(F)(F)S(=O)(=O)[O-]
• Synonyms: S-(N-PERFLUOROOCTYL)DIBENZOTHIOPHENIUM TRIFLUORO-METHANESULFONATE DISCONTINUED 03/08/01

Description

5-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)dibenzothiophen-5-ium;trifluoromethanesulfonate, also known as this compound, is a useful research compound. Its molecular formula is C21H8F20O3S2 and its molecular weight is 752.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.24 g (2 mmol) of 2-(perfluorooctylsulfinyl)biphenyl in 10 ml of 1,1,2-trichloro -1,2,2-trifluoroethane was added 0.336 ml (2 mmol) of trifluoromethanesulfonic anhydride, and the mixture was stirred at room temperature for 3 days. Then, 0.112 ml (0.67 mmol) of trifluoromethanesulfonic anhydride was added to the reaction mixture and the mixture was stirred for additional 2 days. After diethyl ether was added to the reaction mixture, a white precipitate was collected by filtration to give 1.36 g (91%) of S-(perfluorooctyl)dibenzothiophenium trifluoromethanesulfonate. The properties of the product are shown in Table 1.